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Compound of Interest

4-tert-Butoxycarbonylamino-2-
Compound Name: ] ]
hydroxy-butyric acid

Cat. No.: B12283560

Get Quote

Executive Summary & Compound Profile

N-Boc-4-amino-2-hydroxybutyric acid (Boc-GABOB) is the protected derivative of GABOB
(Gamma-amino-beta-hydroxybutyric acid), a chiral neurotransmitter analog and a critical

intermediate in the synthesis of statins, aminoglycoside antibiotics, and neuromodulators.[1]

While the free acid (GABOB) exists as a stable, high-melting zwitterionic crystal, the N-Boc
derivative serves a specific role: it masks the nucleophilic amine to prevent intramolecular
lactamization (cyclization) during carboxyl activation.[1] This guide compares its structural data
and handling performance against the free acid and Fmoc-protected alternatives.[1][2]

Compound Ildentification
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Property

Data

IUPAC Name

(S)-4-((tert-butoxycarbonyl)amino)-2-

hydroxybutanoic acid

Common Name

N-Boc-GABOB; Boc-(S)-4-amino-2-
hydroxybutyric acid

207305-60-0 (S-isomer); 40371-51-5 (Free acid

CAS Number

parent)

C
Formula H

NO
Molecular Weight 219.24 g/mol

Physical State

White to off-white crystalline powder

Solubility

Soluble in MeOH, EtOH, DMF, DMSO; Sparingly

soluble in water

Crystal Structure Data Analysis
The Structural Challenge: Zwitterion vs. Protected Form

Researchers often seek the crystal structure of the Boc-intermediate to confirm absolute

configuration (R/S) before scaling up.[1] However, N-Boc-GABOB is frequently isolated as an

amorphous solid or waxy crystal due to the flexibility of the Boc group and the interference of

the free hydroxyl with packing.[1]

The definitive structural reference for this scaffold remains the parent free acid, (S)-4-amino-2-

hydroxybutyric acid (GABOB), which crystallizes readily as a zwitterion.[1]

Reference Crystal Data: (S)-GABOB (Parent Scaffold)

Source: Cambridge Structural Database (CSD)[1]
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Parameter Value Relevance to Boc-Form

Primary reference for

CCDC Number 788877 ] o
stereochemistry validation.[1]

P2

Confirms enantiomeric purity

Space Grou
p p (chiral space group).[1]

2

(Orthorhombic)

NH

o The free acid forms strong

Zwitterionic Character ) )

.. COO intermolecular salt bridges.[1]

Explains the high melting point
] ] (~203°C) of the free acid vs.

H-Bonding Extensive 3D network

the lower stability of the Boc-
form.[1]

Critical Insight: If your N-Boc material does not crystallize well, hydrolysis of a small aliquot to
the free acid (GABOB) followed by recrystallization allows for XRD confirmation using the

CCDC 788877 benchmark.[1]

Comparative Performance Guide

This section objectively compares N-Boc-GABOB against its primary alternatives: the Free Acid
and Fmoc-GABOB.[1]

Decision Matrix: When to Use Which?

Figure 1: Selection logic for GABOB derivatives based on synthetic requirements.
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Performance Metrics Table

Feature N-Boc-GABOB Fmoc-GABOB Free Acid (GABOB)
o ] Low (Protected Low (Protected ) o
Lactamization Risk ] ) High (Upon activation)
Amine) Amine)
B High (Organic Moderate (Organic High (Water), Low
Solubility )
Solvents) Solvents) (Organic)
Deprotection Acid (TFA/HCI) Base (Piperidine) N/A
Atom Economy High (Boc is small) Lower (Fmoc is bulky)  Best (No PG)
N Good (Keep
Storage Stability Excellent Excellent

desiccated)

] Solution-phase Solid-Phase Peptide Neurotransmitter
Primary Use ) ) )
synthesis, Statins Synthesis (SPPS) research

Technical Deep Dive: The Lactamization Problem

The core advantage of using N-Boc-GABOB over the free acid in synthesis is the prevention of
intramolecular cyclization.[1]

e Mechanism: In the free acid, activation of the C-1 carboxyl group (e.g., with EDC/NHS)
allows the nucleophilic C-4 amine to attack, forming a 5-membered lactam (2-hydroxy-
pyrrolidin-2-one).[1]

e Solution: The Boc group reduces the nucleophilicity of the amine, forcing the reaction
towards the desired intermolecular coupling.[1]

Experimental Protocols
Protocol A: Synthesis of N-Boc-GABOB from GABOB

Use this protocol to generate the protected intermediate from the commercially available free
acid.[1]

Reagents:
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(S)-4-amino-2-hydroxybutyric acid (GABOB)
Di-tert-butyl dicarbonate (Boc

O)[1]

Triethylamine (Et

N)[1]

Solvent: 1:1 Dioxane/Water

Step-by-Step Workflow:

Dissolution: Dissolve 10 mmol of (S)-GABOB in 20 mL of 1:1 Dioxane/H

O.

Basification: Add 15 mmol of Et

N. Cool the solution to 0°C.

Protection: Dropwise add 11 mmol of Boc

O dissolved in 5 mL dioxane.

Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) and stir overnight.
o Checkpoint: Monitor by TLC (ninhydrin stain should be negative for free amine).[1]

Workup: Evaporate dioxane under reduced pressure. Acidify the remaining aqueous layer to
pH 2-3 with 1M KHSO

1]
Extraction: Extract 3x with Ethyl Acetate. Wash combined organics with brine.[1]
Isolation: Dry over Na

SO
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, filter, and concentrate to yield N-Boc-GABOB as a white waxy solid.[1]
Protocol B: Quality Control (Self-Validating System)
To ensure the integrity of the crystal structure and chemical purity:

e 1H NMR (DMSO-d6, 400 MHz):

o 1.37 (s, 9H, Boc-CH

)

1.6-1.8 (m, 2H, C-3 H)[1]

[¢]

[¢]

3.0 (M, 2H, C-4 H)[1]

o

3.9 (dd, 1H, C-2 H)[1]

[¢]

6.8 (t, 1H, NH)[1]

[¢]

Validation: Integration ratio of Boc protons (9H) to Methine proton (1H) must be 9:1.
e Optical Rotation:
o Measure

in Methanol.[1]
o Target:

to

(c=1, MeOH).[1]

o Note: Significant deviation indicates racemization at the C-2 hydroxyl center.[1]

Synthesis Pathway Diagram

The following diagram illustrates the origin of the chiral center and the downstream utility of the
Boc-protected form.
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Figure 2: Synthetic lineage from chiral pool precursors to bioactive targets via N-Boc-GABOB.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Crystal Structure & Performance Guide: N-Boc-4-
amino-2-hydroxybutyric Acid[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12283560/docs#crystal-structure-performance-guide-
n-boc-4-amino-2-hydroxybutyric-acid-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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